Cas no 2411330-33-9 (ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate)

• Product Name: ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate
• CAS No: 2411330-33-9
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 6103291
• PubChem ID: 165767907
• Update Time: 2025-05-25

ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952174793
• ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate
• 2411330-33-9
• EN300-26598281

• Inchi： 1S/C18H23N3O3/c1-4-24-18(23)17-14(13-8-5-6-9-15(13)20-17)12-19-16(22)10-7-11-21(2)3/h5-10,20H,4,11-12H2,1-3H3,(H,19,22)/b10-7+
• InChI Key： NIYMNJPIXYALME-JXMROGBWSA-N
• SMILES： O(CC)C(C1=C(CNC(/C=C/CN(C)C)=O)C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.4Ų

Additional information on ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate

Ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate: A Comprehensive Overview

Ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate, with the CAS number 2411330-33-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an indole ring with an ethyl ester group and a dimethylamino-substituted enamide moiety. The indole core, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, is a common feature in many bioactive compounds. The presence of the dimethylamino group adds to the compound's potential for interacting with biological systems, particularly through hydrogen bonding and other non-covalent interactions.

The synthesis of Ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. The compound's structure suggests that it could be derived from an indole carboxylic acid derivative, which undergoes esterification to form the ethyl ester. The enamide group is likely introduced through a condensation reaction involving an aldehyde or ketone and an amine, followed by cyclization to form the conjugated enamine system. The stereochemistry at the double bond (E configuration) is critical for determining the compound's properties and activity.

Recent studies have explored the biological activity of this compound, particularly its potential as a lead molecule in drug discovery. The indole framework is known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The addition of the dimethylamino group enhances the compound's lipophilicity and may improve its bioavailability. Research has shown that this compound exhibits selective binding to certain protein targets, making it a promising candidate for further investigation in therapeutic applications.

In terms of applications, Ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate has been studied for its potential in treating various diseases. For instance, its ability to modulate enzyme activity and influence cellular signaling pathways suggests its utility in oncology and neurodegenerative disorders. Additionally, the compound's unique structure allows for further functionalization, enabling researchers to explore derivatives with enhanced potency and selectivity.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity. Furthermore, computational chemistry tools have been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for drug development.

In conclusion, Ethyl 3-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}-1H-indole-2-carboxylate represents a fascinating example of how structural complexity can lead to diverse biological activities. Its unique combination of an indole core with an enamide substituent positions it as a valuable tool in both academic research and industrial drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and therapeutic development.